1,7-Dihydroxynaphthalene

• IUPAC Name: naphthalene-1,7-diol
• InChI: InChI=1S/C10H8O2/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h1-6,11-12H
• InChI Key: ZUVBIBLYOCVYJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)O)C(=C1)O
• Molecular Formula: C10H8O2
• DSSTOX Substance ID: DTXSID0060359
• Molecular Weight: 160.17 g/mol
• Physical Description: Gray powder; [MSDSonline]
• Flash Point: [Ullmann] 252 °C
• Vapor Pressure: 0.00000715 [mmHg]
• CAS No.: 575-38-2

Description

1,7-Dihydroxynaphthalene (1,7-DHN, CAS 575-38-2) is an aromatic diol with the molecular formula C₁₀H₈O₂ and a molecular weight of 160.17 g/mol. It features hydroxyl groups at the 1 and 7 positions of the naphthalene ring, conferring unique reactivity and solubility properties. This compound is slightly soluble in water and exhibits a melting point range of 175–179°C .

Preparation Methods

Caustic Fusion of 2-Hydroxynaphthalene-8-Sulfonic Acid

The caustic fusion method is a classical approach for synthesizing 1,7-DHN. This process involves the high-temperature treatment of 2-hydroxynaphthalene-8-sulfonic acid with alkali, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH).

Reaction Conditions and Mechanism

The reaction proceeds via nucleophilic aromatic substitution, where the sulfonic acid group (-SO₃H) is replaced by a hydroxyl group (-OH). The fusion occurs at 300°C under anhydrous conditions, with NaOH acting as both a base and a catalyst . The overall reaction can be summarized as:

$\text{2-Hydroxynaphthalene-8-sulfonic acid} + 2\text{NaOH} \xrightarrow{300^\circ \text{C}} \text{1,7-DHN} + \text{Na}_2\text{SO}_3 + \text{H}_2\text{O}$

Key parameters influencing yield include:

• Temperature : Temperatures below 280°C result in incomplete fusion, while exceeding 320°C promotes decomposition byproducts.

• Alkali-to-Substrate Ratio : A molar ratio of 2:1 (NaOH to sulfonic acid) ensures complete desulfonation.

Table 1: Optimization of Caustic Fusion for 1,7-DHN Synthesis

Parameter	Optimal Range	Impact on Yield
Temperature	290–310°C	Maximizes at 300°C
NaOH:Substrate Ratio	2:1	Prevents residual sulfonate
Reaction Time	4–6 hours	Balances completion vs. degradation

Industrial applications of this method prioritize scalability, though challenges such as energy-intensive heating and byproduct (Na₂SO₃) management persist .

Acid Desulfonation of 2,8-Dihydroxynaphthalene-6-Sulfonic Acid

An alternative route involves the acid-catalyzed desulfonation of 2,8-dihydroxynaphthalene-6-sulfonic acid. This method is advantageous for substrates where sulfonic acid groups are strategically positioned to favor regioselective hydroxylation.

Reaction Protocol

The process employs concentrated sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) under reflux conditions. The sulfonic acid group is hydrolyzed, yielding 1,7-DHN:

$\text{2,8-Dihydroxynaphthalene-6-sulfonic acid} + \text{H}_2\text{O} \xrightarrow{\text{H}^+} \text{1,7-DHN} + \text{H}_2\text{SO}_4$

Critical Factors:

• Acid Concentration : 85–95% H₂SO₄ ensures efficient protonation of the sulfonate group.

• Reaction Duration : Prolonged heating (>8 hours) risks ring sulfonation side reactions.

Table 2: Acid Desulfonation Efficiency Under Varied Conditions

Acid Type	Concentration (%)	Temperature (°C)	Yield (%)
H₂SO₄	90	120	78
HCl	35	100	62

This method is less energy-intensive than caustic fusion but requires stringent control over acid strength to avoid over-sulfonation .

Comparative Analysis of Synthetic Routes

Yield and Purity

• Caustic Fusion : Typically achieves 70–80% yield with purity >95% after recrystallization from ethanol .

• Acid Desulfonation : Yields 60–75% , with purity dependent on acid washing and neutralization steps.

Industrial Applicability

• Caustic Fusion : Preferred for large-scale production due to established infrastructure for high-temperature reactions.

• Acid Desulfonation : Suitable for laboratories requiring moderate quantities without specialized equipment.

Emerging Methodologies and Innovations

Recent advances explore enzymatic and catalytic pathways for 1,7-DHN synthesis, though these remain experimental. For instance, oxidative coupling of naphthalene derivatives using polyphenol oxidases has shown promise in aqueous media, albeit with limited scalability .

Chemical Reactions Analysis

Nitrosation Reactions

1,7-Dihydroxynaphthalene undergoes nitrosation to form 1-nitrosonaphthalene-2,7-diol under acidic conditions. This reaction involves sodium nitrite (NaNO₂) in the presence of sulfuric acid (H₂SO₄) and sodium hydroxide (NaOH):
Reagents :

• NaNO₂ (2.5 g, 36.2 mmol)

• H₂SO₄ (for pH adjustment)

• NaOH (2.5 g, 62.4 mmol) in aqueous solution

Product : 1-Nitrosonaphthalene-2,7-diol is obtained as an intermediate for synthesizing photochromic spirooxazines .

Acylation and Esterification

The hydroxyl groups participate in acylation reactions. For example, methacryloyl chloride reacts with this compound to form methacrylate-spirooxazine (MSp) :
Conditions :

• Methacryloyl chloride (1.5 eq)

• Triethylamine (base catalyst)

• Room temperature, 2 hours

Product : MSp is polymerized with methyl methacrylate (MMA) to create photoresponsive copolymers .

Bucherer Amination

This reversible reaction converts hydroxyl groups to amines using ammonia (NH₃) and sodium bisulfite (NaHSO₃):
Reaction :
$\text{C}_{10}\text{H}_7\text{ 1 7 OH }_2+\text{NH}_3\rightleftharpoons \text{C}_{10}\text{H}_7\text{ 7 NH}_2\text{ 1 OH}+\text{H}_2\text{O}$

Applications : Industrially significant for synthesizing aminonaphthalenesulfonic acids, precursors for dyes .

Polycondensation with Cyanuric Chloride Derivatives

This compound reacts with cyanuric dichloride (CDCT) via interfacial polymerization to form aromatic polycyanurates :
Conditions :

• CDCT (3.18 g, 0.01 mol) in chloroform

• Sodium hydroxide (0.8 g, 0.02 mol) in water

• Benzyl dimethyl hexadecylammonium chloride (phase-transfer catalyst)

Product : High thermal stability polycyanurates with intrinsic viscosities up to 0.72 dL/g .

Reactivity at Specific Positions

Electronic effects influence regioselectivity. DFT-based Σσ⁺ calculations predict higher reactivity at the C3 position compared to C1 due to substituent effects:

Position	Σσ⁺ Value	Predicted Reactivity
C1	-1.33	Moderate
C3	-1.41	Higher

This aligns with experimental EC₃ values (2.8%) for skin sensitization, indicating nucleophilic reactivity .

Comparative Reaction Table

Reaction Type	Reagents/Conditions	Major Product	Reference
Nitrosation	NaNO₂, H₂SO₄, NaOH	1-Nitrosonaphthalene-2,7-diol
Acylation	Methacryloyl chloride, Et₃N	Methacrylate-spirooxazine (MSp)
Bucherer Amination	NH₃, NaHSO₃	7-Amino-1-naphthol
Polycondensation	CDCT, NaOH, phase-transfer catalyst	Aromatic polycyanurates

Key Findings

• Regioselectivity : C3 position exhibits higher electrophilic reactivity due to electronic effects .

• Industrial Relevance : Reactions like Bucherer amination are critical for dye synthesis .

• Polymer Chemistry : Polycyanurates derived from this compound show exceptional thermal stability .

This compound’s versatility in organic synthesis and materials science underscores its importance in both academic and industrial research.

Scientific Research Applications

1,7-Dihydroxynaphthalene has several scientific research applications:

Chemistry: It is used as a starting material for the synthesis of various organic compounds.

Biology: It serves as a precursor for the synthesis of biologically active molecules.

Medicine: It is used in the development of pharmaceutical intermediates.

Industry: It is employed in the production of dyes, pigments, and fluorescent whiteners.

Mechanism of Action

The mechanism of action of 1,7-Dihydroxynaphthalene involves its ability to donate hydrogen atoms and participate in redox reactions. This compound can form aryloxyl radicals, which play a crucial role in its antioxidant activity. The molecular targets and pathways involved include the generation and stabilization of naphthoxyl radicals, which contribute to its antioxidant properties .

Comparison with Similar Compounds

Comparison with Structural Isomers and Related Compounds

Dihydroxynaphthalenes (DHNs) exhibit distinct properties based on hydroxyl group positions. Below is a comparative analysis of 1,7-DHN with its isomers and derivatives:

Table 1: Structural and Thermodynamic Properties

Compound	CAS No.	Molecular Formula	Melting Point (°C)	Thermodynamic Stability (ΔfE)	Key Reactivity Notes
1,7-DHN	575-38-2	C₁₀H₈O₂	175–179	Moderate	Prefers sequential regioselectivity in cyclophosphorylation
1,3-DHN	132-86-5	C₁₀H₈O₂	245–247	High	Forms uniform cyclophanes; higher symmetry
1,5-DHN	117-02-2	C₁₀H₈O₂	265–267	High	Strong H-bonding in HPLC; steep retention slopes
2,7-DHN	582-17-2	C₁₀H₈O₂	185–187	Low	Best substrate for prenyltransferases (30% yield with GPP)
1,6-DHN	575-39-3	C₁₀H₈O₂	136–138	Moderate	High enzymatic activity (27% yield with DMAPP)

Key Research Findings:

Regioselectivity in Reactions :

• 1,7-DHN undergoes cyclophosphorylation to form isomer 5A (sequential hydroxyl connectivity), driven by lower energy intermediates (ΔfE = -1.2 kcal/mol) compared to 1,3-DHN .
• 2,7-DHN shows superior enzymatic coupling with geranyl pyrophosphate (GPP), yielding 30% product vs. 1,7-DHN’s 15% .

Spectroscopic Behavior :

• DHN-melanin derived from 1,7-DHN exhibits UV-Vis peaks at 280 nm (aromatic backbone) and IR bands at 3400 cm⁻¹ (OH stretch), distinguishing it from synthetic melanin .
• 1,7-DHN’s azo complexes show higher molar absorptivity (2.98×10⁴ L·mol⁻¹·cm⁻¹) than 1,5-DHN-based dyes .

Thermodynamic Stability :

• 1,7-DHN has lower heat of formation (-18.3 kcal/mol) than 2,7-DHN (-15.6 kcal/mol), influencing its reactivity in high-temperature processes .

Chromatographic Separation :

• In ternary HPLC systems, 1,7-DHN’s retention is less affected by tetrahydrofuran (THF) than 1,5-DHN due to weaker H-bonding with stationary phases .

Biological Activity

1,7-Dihydroxynaphthalene (1,7-DHN), also known as naphthalene-1,7-diol, is a polyphenolic compound with significant biological activities. Its chemical formula is C₁₀H₈O₂, and it has a molecular weight of 160.17 g/mol. This compound has garnered attention in various fields including pharmacology, biochemistry, and environmental science due to its diverse biological effects.

• Molecular Formula : C₁₀H₈O₂
• Molecular Weight : 160.17 g/mol
• Melting Point : 180-184 °C
• Boiling Point : 375 °C (at 1013 hPa)

Biological Activities

1,7-DHN exhibits a range of biological activities that can be categorized as follows:

Antioxidant Activity

Research indicates that 1,7-DHN possesses potent antioxidant properties. It scavenges free radicals and reduces oxidative stress in cellular models. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in various diseases including cancer and neurodegenerative disorders.

Antimicrobial Properties

1,7-DHN has shown effectiveness against various pathogens. Studies have demonstrated its antibacterial and antifungal activities. For instance, it has been evaluated against strains of Staphylococcus aureus and Candida albicans, showing significant inhibitory effects.

Anti-inflammatory Effects

The compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines. It has been shown to inhibit the NF-κB signaling pathway, which plays a pivotal role in inflammation.

Anticancer Potential

Recent studies suggest that 1,7-DHN may induce apoptosis in cancer cells. It affects various signaling pathways including the MAPK/ERK pathway, leading to cell cycle arrest and programmed cell death in tumor cells. This property makes it a potential candidate for cancer therapeutics.

Study on Antioxidant Activity

A study published in the Journal of Medicinal Chemistry evaluated the antioxidant capacity of 1,7-DHN using DPPH and ABTS assays. The results indicated that 1,7-DHN exhibited a significant reduction in radical cation formation compared to standard antioxidants like ascorbic acid.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
Ascorbic Acid	15.2	12.5
This compound	8.9	6.3

Study on Antimicrobial Activity

In another investigation published in Phytomedicine, the antimicrobial efficacy of 1,7-DHN was assessed against various bacterial strains. The compound exhibited minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	64
Escherichia coli	128
Candida albicans	32

The biological activities of 1,7-DHN can be attributed to its ability to interact with multiple biochemical pathways:

• Antioxidant Mechanism : The compound donates electrons to free radicals, neutralizing their reactivity.
• Antimicrobial Mechanism : It disrupts microbial cell membranes and inhibits essential metabolic processes.
• Anti-inflammatory Mechanism : By inhibiting NF-κB activation, it reduces the production of inflammatory mediators.
• Anticancer Mechanism : Induction of apoptosis is mediated through the activation of caspases and modulation of cell cycle regulators.

Q & A

Basic Research Questions

Q. What analytical methods are suitable for quantifying 1,7-DHN in pharmaceutical formulations?

A spectrophotometric method using diazotization-coupling reactions with 1,7-DHN as a chromogenic agent has been validated for quantifying metoclopramide hydrochloride. The method involves reacting the analyte with sodium nitrite to form a diazonium salt, which couples with 1,7-DHN in alkaline media (NaOH) to produce a stable azo dye (λmax = 578 nm). Key parameters include a linear range of 1.0–15 µg/mL, molar absorptivity of 2.9867×10⁴ L·mol⁻¹·cm⁻¹, and LOD/LOQ of 0.059/0.198 µg/mL. This approach minimizes interference from excipients and is adaptable for similar amine-containing analytes .

Q. How can researchers characterize the purity and structural identity of 1,7-DHN?

Standard characterization techniques include:

• Melting Point Analysis : 175–182°C (literature range) .
• Spectroscopy : UV-Vis (λmax ~275 nm for phenolic groups) and NMR (¹H/¹³C for hydroxyl and aromatic proton assignments).
• Chromatography : HPLC with C18 columns and acetonitrile/water mobile phases to assess purity .
• Solubility Testing : Slightly soluble in water, better in polar organic solvents (e.g., DMSO) .

Q. What are the primary synthetic routes for 1,7-DHN?

1,7-DHN is typically synthesized via hydroxylation of naphthalene derivatives or demethylation of methoxy-substituted precursors. For example, acid-catalyzed hydrolysis of 1,7-dimethoxynaphthalene yields 1,7-DHN. Reaction conditions (temperature, catalyst concentration) must be optimized to minimize byproducts like 1,5- or 2,7-isomers .

Advanced Research Questions

Q. How does structural isomerism influence the chromatographic behavior of dihydroxynaphthalenes?

In reversed-phase HPLC with tetrahydrofuran (THF) as a modifier, 1,7-DHN exhibits lower retention than 1,5-DHN due to differences in hydrogen-bonding capacity. The 1,5-isomer’s hydroxyl groups are positioned to form dual H-bonds with THF in the stationary phase, increasing retention. In contrast, 1,7-DHN’s closer hydroxyl groups restrict this interaction, leading to faster elution. Selectivity (α) between isomers is higher in acetonitrile-based systems than THF .

Q. What strategies resolve contradictions in reported toxicity data for 1,7-DHN?

Systematic toxicological evaluation should follow frameworks like:

• Risk of Bias Assessment : Use standardized questionnaires (e.g., Table C-6/C-7) to evaluate study design rigor (dose randomization, outcome reporting) .
• Evidence Synthesis : Apply the Level of Evidence criteria (e.g., Step 6–8 in toxicological profiles) to weight findings by study quality .
• In vitro assays (e.g., Ames test for mutagenicity) and in vivo models (rodent hepatic/renal toxicity screens) can clarify discrepancies .

Q. How do reaction conditions affect functionalization of 1,7-DHN in organic synthesis?

Adamantylation of 1,7-DHN in trifluoroacetic acid yields diketone derivatives, but the reaction pathway depends on steric and electronic factors. Tertiary alcohols (e.g., adamantanole-1) favor diketone formation, while primary alcohols may produce ethers. Controlled pH and temperature (~25°C) are critical to avoid polymerization or side reactions .

Q. What computational methods predict 1,7-DHN’s interaction with biomolecules?

Molecular docking and DFT calculations can model H-bonding and π-π stacking between 1,7-DHN and proteins/enzymes. For example, its hydroxyl groups may bind to catalytic residues in cytochrome P450 enzymes, altering metabolic pathways. Validate predictions with SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) .

Q. Methodological Guidance Tables

Table 1. Optimized Spectrophotometric Conditions for 1,7-DHN-Based Assays

Parameter	Value/Range	Reference
λmax	578 nm
Linearity	1.0–15 µg/mL
Molar Absorptivity	2.9867×10⁴ L·mol⁻¹·cm⁻¹
Precision (RSD%)	<1.11%

Table 2. HPLC Retention Indices for Dihydroxynaphthalene Isomers

Isomer	Column Type	Temperature (°C)	Retention Index (RI)
1,7-DHN	C18	30	850
1,5-DHN	C18	30	920
Selectivity (α)	Acetonitrile vs. THF	1.25 vs. 1.08